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For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl isoamyl ether, also known as benzyl isopentyl ether, is an organic compound with the

chemical formula C12H18O.[1][2][3] It is a colorless liquid with a characteristic floral, fruity

aroma, often described as reminiscent of gardenia and jasmine.[4] This property has led to its

primary application in the fragrance industry, particularly in soap perfumes and to round out

sharp notes in various floral compositions.[4][5][6] This technical guide provides a detailed

overview of the boiling point and vapor pressure of benzyl isoamyl ether, presenting available

data, and outlining the general principles of its synthesis.

Physicochemical Data
The following table summarizes the key physical and chemical properties of benzyl isoamyl
ether based on available literature data.
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Property Value Reference(s)

Boiling Point
236 °C (at standard

atmospheric pressure)
[2][5][7]

235 °C [6][8]

237.00 to 238.00 °C (at 748.00

mm Hg)
[4]

105.00 °C (at 20.00 mm Hg) [4]

Vapor Pressure
0.101000 mmHg @ 25.00 °C

(estimated)
[4]

Density 0.91 g/mL [1][5][6]

0.90400 to 0.90800 @ 25.00

°C
[4]

Refractive Index 1.4820-1.4840 [5]

1.48100 to 1.48500 @ 20.00

°C
[4]

1.48 [1][2]

Flash Point 110 °C [2][5]

> 100 °C (> 212 °F) [4]

Molecular Weight 178.28 g/mol [1][2][3]

CAS Number 122-73-6 [1][2][5][6]

Experimental Protocols
Detailed experimental protocols for the determination of the boiling point and vapor pressure of

benzyl isoamyl ether are not readily available in the public domain. The reported values are

generally cited from established chemical literature and supplier databases. However, standard

methodologies for these measurements would include:
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Boiling Point Determination (Distillation Method): The boiling point is typically determined by

simple distillation at atmospheric pressure. The sample is heated in a distillation apparatus,

and the temperature at which the liquid boils and its vapor is in equilibrium with the liquid is

recorded as the boiling point. For boiling points at reduced pressures, a vacuum distillation

setup is employed.

Vapor Pressure Determination (Static or Dynamic Method): Vapor pressure can be

determined using various methods. A static method involves introducing a sample into a

closed system and measuring the pressure of the vapor in equilibrium with the liquid at a

constant temperature. Dynamic methods, such as the isoteniscope method, involve

measuring the temperature at which the vapor pressure of the sample equals a known

external pressure. The value of 0.101000 mmHg at 25.00 °C is an estimated value, likely

derived from computational models.[4]

Synthesis of Benzyl Isoamyl Ether
Benzyl isoamyl ether is typically prepared through a Williamson ether synthesis. This reaction

involves the nucleophilic substitution of a halide by an alkoxide. In the case of benzyl isoamyl
ether, benzyl chloride is reacted with isoamyl alcohol in the presence of a base.[5][6]
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Caption: Williamson ether synthesis of benzyl isoamyl ether.
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Conclusion

Benzyl isoamyl ether is a well-characterized compound with established physical properties,

including a high boiling point and low vapor pressure at room temperature, contributing to its

stability and utility in fragrance applications.[9] While specific, detailed experimental protocols

for the determination of these properties are not widely published, the values are consistent

across various chemical data sources. The synthesis of this ether is straightforward, following

the classical Williamson ether synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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